N-cyclopropyl-N-methyl-1,3-thiazolidine-4-carboxamide hydrochloride
Overview
Description
N-cyclopropyl-N-methyl-1,3-thiazolidine-4-carboxamide hydrochloride (NCM-TCA-HCl) is a synthetic compound that has been used in a variety of scientific research applications, including as a tool to study the biochemical and physiological effects of various compounds. NCM-TCA-HCl has a wide range of advantages and limitations for use in laboratory experiments, and many potential future directions for its use.
Scientific Research Applications
Chemical Synthesis and Derivative Formation
The synthesis of thiazoline‐4‐carboxylates and cysteine derivatives incorporating cyclopropyl groups has been achieved under basic and acidic conditions, demonstrating a pathway to cyclopropyl-containing thiazolidines which could be further explored for their biological applications (Nötzel et al., 2001).
A method for producing spiro[cyclopropane‐1,4′‐oxazoline]s through Michael additions highlights the versatility of cyclopropyl groups in synthesizing complex structures with potential for further biological evaluation (Dalai et al., 2008).
Potential Biological Activities
A study on the synthesis of 5-amino-4-cyano-N-(cyclopropylcarbamoyl)-3-aryl-2,3-dihydrothiophene-2-carboxamide derivatives without the use of catalysts opens up possibilities for creating compounds with unique biological activities, given their structural uniqueness (Gao et al., 2013).
The development of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors suggests a direct application in antiviral research, pointing towards the potential utility of similar compounds in treating viral infections (Liu et al., 2011).
Neuroprotective Applications
- A specific study on 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride revealed its protective effects against oxidative stress in glial cells, indicating its potential in neuroprotective strategies. This suggests that similar compounds could have applications in combating neurodegenerative diseases through protection against oxidative damage (Kim et al., 2011).
properties
IUPAC Name |
N-cyclopropyl-N-methyl-1,3-thiazolidine-4-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2OS.ClH/c1-10(6-2-3-6)8(11)7-4-12-5-9-7;/h6-7,9H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGZOIGZCIJGBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC1)C(=O)C2CSCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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